4-((4-methylthiazol-2-yl)methoxy)-N-(2-(trifluoromethoxy)phenyl)benzamide
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Description
4-((4-methylthiazol-2-yl)methoxy)-N-(2-(trifluoromethoxy)phenyl)benzamide is a useful research compound. Its molecular formula is C19H15F3N2O3S and its molecular weight is 408.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activities
4-((4-methylthiazol-2-yl)methoxy)-N-(2-(trifluoromethoxy)phenyl)benzamide is involved in the synthesis of various antimicrobial agents. For example, derivatives of 1,2,4-triazole, which include compounds related to this chemical, have been synthesized and found to possess good or moderate antimicrobial activities against test microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2010).
Antioxidant Additives for Lubricating Oils
Studies have shown that compounds including this compound can be used as antioxidant additives in lubricating oils. The synthesis of these compounds and their evaluation as antioxidants for lube oil highlights their industrial and chemical significance (Amer, Hassan, Moawad, & Shaker, 2011).
Antihyperglycemic Agents
This chemical has also been studied for its potential in treating diabetes mellitus. Derivatives like 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide, which are structurally related, have been identified as potential antihyperglycemic agents, showing the versatility of this compound in medical research (Nomura, Kinoshita, Satoh, Maeda, Murakami, Tsunoda, Miyachi, & Awano, 1999).
Synthesis of Benzoheterocyclic Compounds
The compound is also utilized in the synthesis of various benzoheterocyclic compounds. These synthesized compounds are essential in multiple scientific and industrial applications, including the development of new materials and pharmaceuticals (Coppo & Fawzi, 1997).
Properties
IUPAC Name |
4-[(4-methyl-1,3-thiazol-2-yl)methoxy]-N-[2-(trifluoromethoxy)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15F3N2O3S/c1-12-11-28-17(23-12)10-26-14-8-6-13(7-9-14)18(25)24-15-4-2-3-5-16(15)27-19(20,21)22/h2-9,11H,10H2,1H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRZNXHLKUZPDKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)COC2=CC=C(C=C2)C(=O)NC3=CC=CC=C3OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15F3N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.